1-((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methylphenyl)methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C25H19ClN4O3/c1-16-9-11-17(12-10-16)14-30-24(31)20-7-2-3-8-21(20)29(25(30)32)15-22-27-23(28-33-22)18-5-4-6-19(26)13-18/h2-13H,14-15H2,1H3
• InChI Key: ZNICTOPHHXNMFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H19ClN4O3
• Molecular Weight: 458.9 g/mol

Description

1-((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H19ClN4O3 and its molecular weight is 458.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

1-((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione is part of a class of compounds that have been the subject of extensive research due to their potential biological activities. For instance, Maftei et al. (2013) synthesized novel bioactive 1,2,4-oxadiazole natural product analogs, demonstrating significant antitumor activity towards various cell lines in vitro (Maftei et al., 2013). These compounds, related to the 1,2,4-oxadiazole ring, are noteworthy for their synthesis methods and potential therapeutic applications.

Antimalarial and Antitumor Activity

Compounds containing the 1,2,4-oxadiazole ring and related structures have shown significant antimalarial and antitumor activities. For example, Rice (1976) synthesized alpha-dibutylaminomethylbenzo[h]quinoline-4-methanols, demonstrating notable antimalarial activity against Plasmodium berghei in infected mice (Rice, 1976). This highlights the potential of these compounds in developing treatments for malaria.

Synthesis from Carbon Dioxide

The synthesis of quinazoline-2,4(1H,3H)-diones, a related compound, from carbon dioxide, represents an innovative approach in green chemistry. Lu et al. (2014) demonstrated that ionic liquids could be used as both solvent and catalyst, facilitating the transformation of CO2 into value-added chemicals (Lu et al., 2014). This method aligns with sustainable chemistry principles and opens new avenues for carbon utilization.

Electronic and Structural Analysis

In-depth electronic and structural analyses of compounds related to 1,2,4-oxadiazole and quinazoline diones have been conducted to understand their properties better. Wazzan et al. (2016) performed DFT and TD-DFT/PCM calculations on chlorophenyl and dimethylamino phenyl derivatives, providing insights into their molecular structure and spectroscopic characteristics (Wazzan et al., 2016). Such studies are crucial for designing compounds with specific biological or chemical properties.